Cas no 1804379-78-9 (2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide)

• Product Name: 2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide
• CAS No: 1804379-78-9
• MF: C₈H₄BrF₆NO₂S
• MW: 372.082281112671
• CID: 4972507
• Update Time: 2025-08-04

2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• 2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide

• Inchi： 1S/C8H4BrF6NO2S/c9-5-2-6(19(16,17)18)4(8(13,14)15)1-3(5)7(10,11)12/h1-2H,(H2,16,17,18)
• InChI Key： PUGMOVRCZRHQLC-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C(F)(F)F)C=C1C(F)(F)F)S(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 428
• XLogP3: 2.9
• Topological Polar Surface Area: 68.5

Additional information on 2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide

Professional Introduction to 2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide (CAS No. 1804379-78-9)

2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide, with the CAS number 1804379-78-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research due to its unique structural and chemical properties. This compound belongs to the class of sulfonamides, which are widely recognized for their broad spectrum of biological activities. The presence of multiple substituents, including trifluoromethyl and bromine groups, enhances its potential utility in various chemical and biological applications.

The trifluoromethyl group is particularly noteworthy as it is known to modulate the pharmacokinetic and pharmacodynamic properties of molecules. Its electron-withdrawing nature can increase metabolic stability and lipophilicity, making it a valuable moiety in drug design. In contrast, the bromine atom introduces a point of reactivity that can be exploited in synthetic chemistry, allowing for further functionalization and derivatization. The sulfonamide core itself is a well-established pharmacophore, contributing to interactions with biological targets such as enzymes and receptors.

Recent advancements in medicinal chemistry have highlighted the importance of sulfonamides in the development of novel therapeutic agents. The compound 2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide has been explored in several research studies for its potential applications in treating various diseases. Its structural features make it a promising candidate for further investigation as an intermediate in the synthesis of more complex molecules with enhanced biological activity.

In one notable study, researchers investigated the antimicrobial properties of derivatives of this compound. The combination of the trifluoromethyl and bromine substituents was found to enhance the efficacy against certain bacterial strains by interfering with essential metabolic pathways. This finding aligns with the growing interest in developing new antibiotics to combat antibiotic-resistant bacteria, a critical challenge in modern medicine.

The agrochemical industry has also shown interest in this compound due to its potential as a precursor for herbicides and pesticides. The structural motifs present in 2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide are known to exhibit herbicidal activity by inhibiting key enzymes involved in plant growth regulation. By modifying its structure, chemists can fine-tune its activity spectrum to target specific weeds while minimizing harm to crops.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Common synthetic routes include bromination followed by sulfonylation, with the trifluoromethyl group being introduced through nucleophilic substitution or metal-catalyzed cross-coupling reactions. Advanced techniques such as flow chemistry have been employed to improve reaction efficiency and scalability.

The pharmacological profile of 2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide is still under active investigation, but preliminary data suggest that it may have applications beyond antimicrobial and herbicidal uses. Its ability to interact with biological targets due to its sulfonamide core makes it a versatile scaffold for drug discovery. Future studies may explore its potential as an anti-inflammatory agent or in treating neurological disorders.

In conclusion, 2,4-Bis(trifluoromethyl)-5-bromobenzenesulfonamide (CAS No. 1804379-78-9) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features, including the presence of multiple functional groups such as trifluoromethyl and bromine, contribute to its potential utility in various chemical and biological contexts. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative solutions for global health and agricultural challenges.